1-Heptyl-3,5-dimethylbenzene

• CAS No.: 52033-95-1
• Molecular Formula: C15H24
• Molecular Weight: 204.35 g/mol
• IUPAC Name: 1-heptyl-3,5-dimethylbenzene
• InChI: InChI=1S/C15H24/c1-4-5-6-7-8-9-15-11-13(2)10-14(3)12-15/h10-12H,4-9H2,1-3H3
• InChI Key: LZJMVQVWXMWJHZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCC1=CC(=CC(=C1)C)C

Description

1-Heptyl-3,5-dimethylbenzene is an organic compound belonging to the class of aromatic hydrocarbons It consists of a benzene ring substituted with a heptyl group at the first position and two methyl groups at the third and fifth positions

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Heptyl-3,5-dimethylbenzene can be synthesized through electrophilic aromatic substitution reactions. One common method involves the alkylation of 3,5-dimethylbenzene (m-xylene) with heptyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl3). The reaction typically proceeds under anhydrous conditions to prevent the hydrolysis of the catalyst .

Industrial Production Methods: Industrial production of this compound may involve similar alkylation processes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and efficiency. Additionally, purification steps such as distillation and recrystallization are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions: 1-Heptyl-3,5-dimethylbenzene undergoes various chemical reactions, including:

Oxidation: The benzylic position (carbon adjacent to the benzene ring) can be oxidized to form corresponding carboxylic acids or ketones using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction reactions can convert the compound into more saturated derivatives using hydrogenation catalysts such as palladium on carbon (Pd/C).

Substitution: Electrophilic aromatic substitution reactions can introduce additional substituents onto the benzene ring.

Common Reagents and Conditions:

Oxidation: KMnO4, CrO3, acidic or basic conditions.

Reduction: H2 gas, Pd/C catalyst, elevated pressure.

Substitution: HNO3, H2SO4, AlCl3, anhydrous conditions.

Major Products Formed:

Oxidation: Carboxylic acids, ketones.

Reduction: Saturated hydrocarbons.

Substitution: Nitro derivatives, halogenated compounds.

Scientific Research Applications

1-Heptyl-3,5-dimethylbenzene finds applications in various scientific research fields:

Chemistry: Used as a precursor in the synthesis of more complex aromatic compounds and as a model compound in studying reaction mechanisms.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential use in drug development and as a pharmacophore in medicinal chemistry.

Industry: Utilized in the production of specialty chemicals, fragrances, and as an intermediate in organic synthesis

Mechanism of Action

The mechanism of action of 1-heptyl-3,5-dimethylbenzene in chemical reactions involves the interaction of its aromatic ring with electrophiles or nucleophiles. The presence of the heptyl and methyl groups can influence the reactivity and selectivity of the compound in various reactions. For example, in electrophilic aromatic substitution, the methyl groups can activate the benzene ring towards electrophiles, while the heptyl group can provide steric hindrance .

Comparison with Similar Compounds

• 1-Heptyl-2,4-dimethylbenzene
• 1-Heptyl-3,4-dimethylbenzene
• 1-Heptyl-2,5-dimethylbenzene

Comparison: 1-Heptyl-3,5-dimethylbenzene is unique due to the specific positioning of its substituents, which can affect its chemical reactivity and physical properties. Compared to its isomers, it may exhibit different boiling points, solubility, and reactivity in substitution reactions. The presence of the heptyl group at the first position and methyl groups at the third and fifth positions can lead to distinct steric and electronic effects .